8-(5-chloro-2-methoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(5-chloro-2-methoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)-9aH-purino[7,8-a]imidazol-9-ium-1,3-dione
• InChI: InChI=1S/C20H21ClN5O4/c1-10-9-24-16-17(23(4)20(29)26(18(16)28)11(2)12(3)27)22-19(24)25(10)14-8-13(21)6-7-15(14)30-5/h6-9,11,16H,1-5H3/q+1
• InChI Key: XSCVCEDWZYZDED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C[N+]2=C(N1C3=C(C=CC(=C3)Cl)OC)N=C4C2C(=O)N(C(=O)N4C)C(C)C(=O)C
• Molecular Formula: C20H21ClN5O4+
• Molecular Weight: 430.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the purine ring system, followed by various substitutions to introduce the different functional groups. The exact synthesis route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring system. The purine ring system itself is planar, but the overall three-dimensional structure would be influenced by the other attached groups.

Chemical Reactions Analysis

As a purine derivative, this compound could potentially undergo a variety of chemical reactions. The chloro and methoxyphenyl groups might be susceptible to nucleophilic substitution reactions, while the butan-2-yl group could potentially undergo oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of a chloro group might increase its reactivity, while the methoxyphenyl group could influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. If it interacts with DNA or RNA (like other purines), it could potentially interfere with nucleic acid synthesis or function.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.